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Compound of Interest

Compound Name: 3-(2-Hydroxyethyl)indolin-2-one

CAS No.: 3690-95-7

Cat. No.: B2393639

Get Quote

As a Senior Application Scientist, I recognize that handling specialized pharmaceutical

intermediates requires more than just following a safety data sheet—it requires a fundamental

understanding of the chemical’s behavior, its potential environmental impact, and the regulatory

landscape governing its lifecycle.

3-(2-Hydroxyethyl)indolin-2-one (CAS: 3690-95-7) is a highly valuable oxindole derivative

frequently utilized as a building block in the synthesis of kinase inhibitors and other biologically

active therapeutics[1]. While it is a critical asset in drug discovery, its structural features—

specifically the stable lactam ring and lipophilic core—necessitate rigorous operational and

disposal protocols to prevent off-target biological exposure and environmental

contamination[2].

Below is the comprehensive, self-validating guide for the operational handling, spill response,

and RCRA-compliant disposal of 3-(2-Hydroxyethyl)indolin-2-one.
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To design an effective handling protocol, we must first analyze the quantitative and qualitative

properties of the compound. The indolin-2-one core is biologically active, and the addition of

the 2-hydroxyethyl group increases its solubility in polar aprotic solvents, which inadvertently

increases the risk of dermal absorption if mishandled in solution.

Table 1: Chemical and Hazard Summary for 3-(2-Hydroxyethyl)indolin-2-one

Parameter Data / Classification Operational Implication

CAS Number 3690-95-7[1]
Unique identifier for waste

manifesting.

Molecular Formula C₁₀H₁₁NO₂[1]
Non-halogenated; dictates

specific incineration pathways.

Molecular Weight 177.20 g/mol [1]

Required for precise

gravimetric molarity

calculations.

Physical State Solid (Powder)
High risk of aerosolization

during weighing.

Target Organ Toxicity
Respiratory tract irritation

(H335)

Mandates handling within a

localized exhaust environment.

Aquatic Toxicity Toxic to aquatic life (H411)
Strict prohibition on

drain/sewer disposal.

*Hazard classifications are extrapolated from the parent oxindole pharmacophore and

structurally analogous indolinones[2]. Always treat novel intermediates as highly hazardous.

Operational Methodology: Stock Solution
Preparation
In drug development, this compound is typically solubilized in Dimethyl Sulfoxide (DMSO) for in

vitro assays. DMSO is a potent penetration enhancer; therefore, a solution of 3-(2-
Hydroxyethyl)indolin-2-one in DMSO presents a significantly higher exposure risk than the

dry powder.
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Step-by-Step Workflow:

Environmental Control: Conduct all gravimetric transfers inside a certified Class II Biological

Safety Cabinet (BSC) or a dedicated chemical powder weighing station to prevent inhalation

of aerosolized particulates.

Gravimetric Transfer: Using an anti-static micro-spatula, transfer the required mass of 3-(2-
Hydroxyethyl)indolin-2-one into a pre-tared, amber glass vial. Causality: Amber glass is

required because the indolin-2-one lactam ring can undergo slow auto-oxidation when

exposed to ambient UV light.

Solubilization: Add anhydrous DMSO to achieve the target concentration (e.g., 10 mM). Cap

the vial with a PTFE-lined septum.

Homogenization: Vortex the sealed vial for 30 seconds. Do not use bath sonication if the vial

is unsealed, as this can aerosolize the DMSO-solute mixture.

Decontamination: Wipe the exterior of the sealed vial and the analytical balance with a 70%

ethanol wipe. Dispose of the wipe as solid chemical waste.

Spill Response & Decontamination Protocol
A spill compromises the integrity of the laboratory environment. The response must be

immediate and chemically logical.

Step-by-Step Workflow:

Isolate and Assess: Evacuate non-essential personnel from the immediate vicinity. Identify

whether the spill is a dry powder or a solvent solution.

Dry Powder Spill:

Do not use water. Water will not effectively dissolve the compound and will only spread the

lipophilic material over a larger surface area.

Gently cover the powder with damp absorbent pads (using 70% ethanol) to suppress dust

generation.
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Carefully sweep the material using a disposable anti-static brush and dustpan.

Liquid Solution Spill (e.g., in DMSO):

Immediately apply an inert, high-capacity absorbent such as vermiculite or diatomaceous

earth over the liquid.

Causality: Vermiculite physically traps the DMSO matrix, preventing it from penetrating

porous laboratory bench surfaces or flooring.

Surface Decontamination: Once the bulk material is removed, wash the affected area three

times with 70% isopropanol or ethanol to solubilize and lift any remaining microscopic

residue.

Containment: Place all cleanup materials (absorbents, brushes, wipes, and contaminated

PPE) into a heavy-duty, sealable polyethylene bag.

Waste Segregation & RCRA-Compliant Disposal
Plan
Under the EPA’s Management Standards for Hazardous Waste Pharmaceuticals (Subpart P),

healthcare facilities, research laboratories, and reverse distributors are strictly regulated

regarding the disposal of pharmaceutical intermediates[3][4].

Crucial Directive: 3-(2-Hydroxyethyl)indolin-2-one must never be disposed of down the drain.

Sewering pharmaceutical intermediates leads to the contamination of municipal water systems,

as standard publicly owned treatment works (POTWs) cannot filter out complex indolinone

structures[5].

Step-by-Step Disposal Plan:

Solid Waste Segregation:

Collect all empty reagent bottles, contaminated gloves, weighing boats, and spill cleanup

materials.
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Place them in a rigid, leak-proof container labeled: "Hazardous Waste - Non-Halogenated

Organic Solids (Contains Pharmaceutical Intermediates)."

Liquid Waste Segregation:

Collect all spent assay solutions, DMSO stocks, and ethanol washings.

Transfer to a High-Density Polyethylene (HDPE) carboy. Causality: HDPE is highly

resistant to prolonged DMSO exposure, whereas standard PET containers will degrade

and leak.

Label the carboy: "Hazardous Waste - Non-Halogenated Solvents (Contains Indolinone

Derivatives)."

Manifesting and Incineration:

Partner with a licensed Resource Conservation and Recovery Act (RCRA) waste disposal

vendor.

The mandated destruction method is High-Temperature Incineration.

Causality: Incineration at temperatures exceeding 1,000°C ensures the complete thermal

cleavage of the stable carbon-nitrogen bonds within the indolin-2-one ring, converting the

compound entirely into harmless CO₂, H₂O, and trace NOₓ (which is scrubbed by the

facility's emission controls)[6].

Operational & Disposal Workflow Visualization
The following decision-tree maps the logical progression of handling and disposing of 3-(2-
Hydroxyethyl)indolin-2-one, ensuring a self-validating safety system.
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Figure 1: Decision matrix for the handling, spill response, and RCRA-compliant disposal of

indolinone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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